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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Fmoc-S-Methyl-L-Cysteine

CAS No.: 138021-87-1

Cat. No.: S726533

Chemical Identifier Tables

For accurate identification of your compound during analysis, refer to the following identifiers.

Table 1: Basic Chemical Identifiers

Property Specification
CAS Number 138021-87-1 [1] [2]
Molecular C19H19N04S [1] [2]
Formula

Molecular Weight 357.42 g/mol [1] [2]

IUPAC Name (2R)-2-(9H-fluoren-9-yImethoxycarbonylamino)-3-methylsulfanylpropanoic acid
[1]

SMILES CSCC(C(=0)0)NC(=0)OCC1C2=CC=CC=C2C3=CC=CC=C13 [1]

Table 2: Commercial Product Specifications
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Supplier Catalog Number Purity Price (USD)
Thermo Scientific AAH6684206 (5 g) 95% $135.77 [1]
Santa Cruz Biotechnology sc-285836 (1 g) >98% $26.00 [2]

FAQs & Troubleshooting Guide

Based on general peptide synthesis knowledge and the available information, here are answers to potential

questions.

Q1: What is the primary application of Fmoc-S-methyl-L-cysteine? It is an Fmoc-protected cysteine
derivative used in solid-phase peptide synthesis (SPPS) [2]. The Fmoc group protects the alpha-amino
group, and the methyl group protects the thiol side chain, preventing unwanted side reactions during the

synthesis process.

Q2: What are common side reactions affecting cysteine derivatives during SPPS? While not specific to

the S-methyl derivative, cysteine residues are susceptible to several side reactions:

¢ Formation of 3-(1-piperidinyl)alanine: This can occur when peptides with a C-terminal cysteine are
synthesized. Base-catalyzed B-elimination forms dehydroalanine, to which piperidine (used for Fmoc
deprotection) then adds [3].

¢ Aspartimide Formation: This can occur if Asp is followed by certain amino acids like Gly, and can be

minimized by using bulkier aspartate esters [3].

Q3: What analytical methods can be used to monitor purification? While a specific method for Fmoc-S-
methyl-L-cysteine was not found, High-Performance Liquid Chromatography (HPLC) is a standard
technique for analyzing and purifying synthetic peptides and their building blocks. The diagram below

outlines a general workflow for method development.
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A published method for the related compound S-Methyl L-Cysteine uses an Inertsustain GL-Science C-18
column (150 mm x 4.6 mm; 5pm) with a mobile phase of pH 6.5 Phosphate Buffer and Acetonitrile

(97:3). This could serve as a starting point for method development [4].
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Experimental Protocol Snippet

The search results did not contain a detailed step-by-step purification protocol for Fmoc-S-methyl-L-
cysteine. The information below is an example of a general analytical method for a similar compound,

provided for reference.

Example: Referenced HPLC Method for S-Methyl L-Cysteine [4] This protocol is adapted from a study
on the unmodified amino acid and is presented as an example of how analytical methods are typically

documented.

¢ Objective: To determine S-Methyl L-Cysteine content.

e Column: Inertsustain GL-Science C-18 (150 mm x 4.6 mm; 5um).

e Mobile Phase: Phosphate buffer (pH 6.5) : Acetonitrile in a ratio of 97:3.

¢ Flow Rate: 1.0 mL/min (typical value, assumed).

¢ Detection: UV detector (wavelength not specified in source).

¢ Retention Time: Observed at approximately 2.26 minutes.

¢ Linearity: The method was validated for the concentration range of 100-2000 pg/ml.

Key Takeaways

e Chemical Identity: Ensure you have the correct CAS number (138021-87-1) and structure for
identification [1] [2].

e Primary Role: This compound is a protected building block for solid-phase peptide synthesis [2].

¢ Analytical Starting Point: While direct purification methods are not detailed, reverse-phase HPLC
with a C18 column is the standard approach, and methods for similar compounds can provide a
starting point for development [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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